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Compound of Interest

Compound Name: AH 7563

Cat. No.: B162112

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the available information and general protocols
for the in vivo investigation of AH 7563, an opioid compound with demonstrated analgesic
properties. The following sections detail its physicochemical characteristics, reported efficacy,
and a template for conducting in vivo experiments.

Physicochemical Properties

A clear understanding of the compound's properties is crucial for appropriate formulation and
handling.
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Property Value
Molecular Formula C16H24N20
Molecular Weight 260.37 g/mol
CAS Number 63886-94-2
Typically exists as a solid at room temperature.
Appearance
[1]
Density 1.039 g/cm3
DMF: 10 mg/ml, DMSO: 2 mg/ml, Ethanol: 10
Solubility mg/ml, Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/ml.

[2]

In Vivo Efficacy: Analgesic Effects

AH 7563 has shown analgesic effects in murine models. The effective dose 50 (ED50) values

from key studies are summarized below.

Route of

Animal Model Test o . ED50
Administration

Phenylquinone-
Mouse ) o Oral 15.3 mg/kg[1]
induced writhing test

Mouse Hot plate test Subcutaneous 15.5 mg/kg[1]

Experimental Protocols

The following are general protocols for in vivo studies involving AH 7563. Note: These are
templates and should be optimized based on specific experimental goals and institutional
guidelines.

Animal Models

The choice of animal model is critical for the relevance of in vivo studies.[3] Murine models
(mice) have been successfully used to demonstrate the analgesic effects of AH 7563. When
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planning a preclinical study, it is important to select the best animal model and route of
administration for the experimental drug.[4]

Formulation Preparation (Example)

The proper formulation of AH 7563 is essential for bioavailability and consistent results.
Different compounds have varying solubility and may require different formulation methods.[1]
It is strongly recommended to use freshly prepared formulations for optimal results.[1]

Example Oral Formulation (Suspension in 0.5% CMC Na):
This protocol is an example and may require adjustment.
e Prepare a 0.5% Carboxymethylcellulose (CMC) Sodium Solution:
o Measure 0.5 g of CMC Na.
o Dissolve it in 100 mL of distilled water (ddH20) until a clear solution is obtained.
o Prepare the AH 7563 Suspension:
o To prepare a 100 mL working solution of 2.5 mg/mL, weigh 250 mg of AH 7563.
o Add the 250 mg of AH 7563 to the 100 mL of 0.5% CMC Na solution.

o Mix thoroughly to create a homogenous suspension. This solution is now ready for oral
administration to animals.[1]

Example Injectable Formulation (DMSO/PEG300/Tween 80/Saline):
This is a common vehicle for compounds with limited aqueous solubility.
e Prepare a Stock Solution in DMSO:
o Dissolve a pre-weighed amount of AH 7563 in a minimal amount of DMSO.
e Prepare the In Vivo Formulation:

o Take the required volume of the DMSO stock solution.
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o Add PEG300 and mix until the solution is clear.
o Add Tween 80 and mix until the solution is clear.

o Finally, add ddH20O (or saline) to the final desired volume and mix until clear.[1]

Administration

o Oral Gavage: For oral administration, use a suitable gavage needle to deliver the AH 7563
suspension directly into the stomach.

e Subcutaneous Injection: For subcutaneous administration, inject the formulated AH 7563
solution under the skin, typically in the scruff of the neck or the flank.

Experimental Workflow

A typical workflow for assessing the analgesic efficacy of AH 7563 in vivo is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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